Cas no 106871-44-7 (3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol)

• Product Name: 3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
• CAS No: 106871-44-7
• MF: C₁₈H₂₀Br₂O₂
• MW: 428.158204078674
• CID: 1184750
• PubChem ID: 13750378
• Update Time: 2025-04-20

3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
• DTXSID20548358
• 106871-44-7
• SCHEMBL10363110
• 4,4'-(Ethane-1,2-diyl)bis(3-bromo-2,6-dimethylphenol)

• Inchi： 1S/C18H20Br2O2/c1-9-7-13(15(19)11(3)17(9)21)5-6-14-8-10(2)18(22)12(4)16(14)20/h7-8,21-22H,5-6H2,1-4H3
• InChI Key： JVQLDDURXYYRMR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(C)=CC=1CCC1C=C(C)C(=C(C)C=1Br)O)O

Computed Properties

• Exact Mass: 427.98096g/mol
• Monoisotopic Mass: 425.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų